61-90-5(L-Leucine),L,GLU

L-Leucine Properties

Names and Identifiers

- L-Leucine
- (S)-2-Amino-4-methylpentanoic acid
- H-Leu-OH
- L-Leu
- L(+)LEUCINE
- LEUCINE, L-(P)
- LEUCINE, L-(RG)
- (L)-leucine
- (S)-(+)-leucine
- (S)-2-amino-4-methyl-pentanoic acid
- [14C]-L-(+)-Leucine
- [14C]-L-Glutamic acid
- [3H]-L-Glutamic acid
- Aciglut
- GLU
- Glusate
- GLUTACID
- glutamic
- Glutaton
- H-GLU-OH
- H-L-GLU-OH
- L-(+)-glutamic acid
- L-2-AMino-4-Methylpentanoic acid
- L-GLU
- L-α-AMinoisobutylacetic acid
- L-α-AMino-γ-Methylvaleric acid
- amino acid
- leucine
- (S)-Leucine
- (2S)-2-amino-4-methylpentanoic acid
- Leucin
- L-Norvaline, 4-methyl-
- (S)-2-Amino-4-methylvaleric acid
- L-leucin
- L-alpha-Aminoisocaproic acid
- Leucin [German]
- LEUCINE, L-
- Leucine (VAN)
- leu
- Leucinum
- (2S)-alpha-leucine
- L-(+)-Leucine
- L-(-)-2-Amino-4-methylpentanoic acid
- Leucinum [INN-Latin]
- 2-amino-4-methylvaleric acid
- Leucine [USAN:INN]
- L-Leuzin
- Leucina [INN-Spanish]
- Leucina [Latin,Spanish]
- alpha-Aminoisoca
- L-leucinate
- (RS)-Leucine
- D-Leucine
- (1R)-1-carboxy-3-methylbutan-1-aminium
- LEUCINE,(L)
- (2R)-2-amino-4-methylpentanoic acid
- D-leucine anion
- .alpha.-Aminoisocaproic acid
- D-leucinate
- L(+)-Leucine
- (1S)-1-carboxy-3-methylbutan-1-aminium
- D-2-Amino-4-methylvaleric acid
- D-leucine cation
- D-LEUCINE
- (2S)-alpha-2-Amino-4-methylvaleric acid
- DLE
- L-leucine cation
- (2S)-2-amino-4-methylpentanoate
- Norvaline, 4-methyl-
- L-leucine
- D-Leucin
- L
- (2R)-2-amino-4-methylpentanoate
- (R)-leucine
- Pentanoic acid, 2-amino-4-methyl-
- Leuzin
- (+-)-Leucine
- 2-Amino-4-methylvaleric acid
- Valeric acid, 2-amino-4-methyl-
- L-leucine anion
- (2S)-alpha-Leucine
- D-leucine
- DL-Leucine
- 2-Amino-4-methylpentanoic acid
- (R)-(-)-leucine
- 2-amino-4-methylpentanoic acid
- D-Leuzin
- L-leucinium
- Hleu
- (S)-leucine
- LEUCINE
- Leu
- F8889-8638
- L-Leucine (JP18)
- iso-C4H9CH(NH2)COOH
- D00030
- L-Leucine, from non-animal source, meets EP, JP, USP testing specifications, suitable for cell culture, 98.5-101.0%
- Valeric acid, 2-amino-4-methyl-, (S)-
- (2S)-alpha-2-amino-4-methylvaleric acid
- LEUCINE [MI]
- 3h-l-leucine
- CS-W020705
- GMW67QNF9C
- Q-201312
- M03060
- 61-90-5
- L-a-Aminoisocaproate
- LEUCINE [VANDF]
- LEUCINE (EP MONOGRAPH)
- DB-029966
- LEUCINE [HSDB]
- (S)-(+)-Leucine
- STR01720
- L-alpha-Aminoisocaproate
- 2-Amino-4-methylpentanoic acid, (L)-
- Z756437526
- AKOS010373766
- H-Leu
- NS00125065
- LEUCINE (USP MONOGRAPH)
- 2-Amino-4-methylpentanoic acid, (S)-
- L-Leucine, Vetec(TM) reagent grade, >=98%
- Leucine (USP)
- SCHEMBL3889
- LEUCINE [II]
- NCIStruc1_001860
- L-Leucine, reagent grade, >=98% (HPLC)
- Pentanoic acid, 2-amino-4-methyl-, (S)-
- L-Leucine, Pharmaceutical Secondary Standard; Certified Reference Material
- L-a-Aminoisocaproic acid
- (S)-2-Amino-4-methyl-pentanoic acid
- BDBM50219348
- NSC-46709
- 1f2o
- LeuOH
- HY-N0486
- CHEBI:15603
- FEMA No. 3297
- L-Leucine, tested according to Ph.Eur.
- NSC9252
- Certified Reference Material of L-leucine
- (2S)-2-amino-4-methyl-pentanoic acid
- 1lan
- NCGC00013565
- Norvaline, 4-methyl-, (L)-
- L-Leucine, certified reference material, TraceCERT(R)
- DTXSID9023203
- LEUCINE [USAN]
- LEUCINE [USP MONOGRAPH]
- CCG-37658
- LEUCINE (MART.)
- NCGC00096678-01
- Leucina (Latin,Spanish)
- starbld0005460
- BRD-K12853841-001-02-2
- 4-methyl-L-Norvaline
- L-Leucine, United States Pharmacopeia (USP) Reference Standard
- Leucine (L-Leucine)
- L-Leucine, Cell Culture Reagent (H-L-Leu-OH)
- Pharmakon1600-01301005
- L0029
- MFCD00002617
- L-LEUCINE [USP-RS]
- L-LEUCINE [JAN]
- NCIStruc2_000010
- DB00149
- Leucine (H-3)
- LYSINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- AKOS015841779
- E641
- HSDB 7799
- L-.alpha.-Aminoisocaproic acid
- VALINE IMPURITY C [EP IMPURITY]
- NCI46709
- Q483745
- EN300-52627
- H-Leu-OH USP grade
- 2-Amino-4-methylvaleric acid, (L)-
- LEUCINE [MART.]
- AI3-08899
- L-Leucine, labeled with tritium
- NCGC00013565-02
- IS_LEUCINE-5,5,5-D3
- L-LEUCINE [FHFI]
- NSC-760100
- UNII-GMW67QNF9C
- L-Leucine, SAJ special grade, >=99.0%
- C00123
- GTPL3312
- 2-Amino-4-methyl-valeric acid
- Leucine, l
- L-2-Amino-4-methylpentanoic acid
- Leucina
- 2-Amino-4-methylvaleric acid (L)
- 2-Amino-4-methylpentanoic acid (L)
- L-Leucine-13C6?
- s3753
- DTXCID903203
- 2B9FF792-3CA1-4BEA-BC63-6D4E1A86714E
- L-Leucine,(S)
- F70226
- (S)-2-Amino-4-methylpentanoate
- 1usk
- CHEMBL291962
- NSC760100
- NSC 46709
- L-LEUCINE [FCC]
- L-2700
- LEUCINE [INN]
- (S)-2-Amino-4-methylvalerate
- (3H)Leucine
- .alpha.-Amino-.gamma.-methylvaleric acid
- bmse000042
- Leucine, European Pharmacopoeia (EP) Reference Standard
- bmse000920
- EINECS 200-522-0
- Leucina (INN-Spanish)
- LEUCINE (II)
- 71000-80-1
- Leucinum (INN-Latin)
- L-Leucine, Vetec(TM), 98.5%
- EC 200-522-0
- L-Leucine, BioUltra, >=99.5% (NT)
- alpha-Aminoisocaproic acid
- LEUCINE [WHO-DD]
- LEUCINE [EP MONOGRAPH]
- L-Leu-OH
- L-Leucine, 99%, FG
- L-Leucin
- +Expand
- MDL： MFCD00002617
- InChIKey： ROHFNLRQFUQHCH-YFKPBYRVSA-N
- Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1
- SMILES： O([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O
- BRN： 1721722

Computed Properties

Exact Mass: 131.094629g/mol
Surface Charge: 0
XLogP3: -1.5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 131.094629g/mol
Monoisotopic Mass: 131.094629g/mol
Topological Polar Surface Area: 63.3Å²
Heavy Atom Count: 9
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 131.17

Experimental Properties

Temperature: When heated to decomposition it emits toxic fumes of /nitric oxide/.
Dissociation Constants: pKa = 2.35
LogP: 1.14470
PSA: 63.32000
Merck: 5451
Refractive Index: 1.46
Water Partition Coefficient: 22.4 g/L (20 C)
Boiling Point: 225.8°C at 760 mmHg
Melting Point: >300 °C (lit.)
Vapor Pressure: 5.52X10-9 mm Hg at 25 °C (est)
Flash Point: 145-148°C
FEMA: 3297 | L-LEUCINE
Solubility: 1 M HCl: 50 mg/mL
Color/Form: Powder
PH: 5.5-6.5 (20g/l, H2O, 20℃)
Stability/Shelf Life: Stability Moisture and light sensitive. Incompatible with strong oxidising agents.
Solubility: In the presence of hydrocarbons, it is stable in inorganic acid aqueous solution. Each G is dissolved in about 40ml of water and about 100ml of acetic acid. Slightly soluble in ethanol (0.07%), soluble in dilute hydrochloric acid and alkaline hydroxide and carbonate solutions. Insoluble in ether
pka: 2.328(at 25℃)
Specific Rotation: 15.4 º (c=4, 6N HCl)
Optical Activity: [α]20/D +15.5±0.5°, c = 5% in 5 M HCl
Sublimation Point: 145-148 ºC
Density: 1.293

L-Leucine Security Information

RTECS：OH2850000
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning
TSCA：Yes

L-Leucine Customs Data

HS CODE：29224995
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

L-Leucine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00F3FK-25g	L-Leucine	61-90-5	97%	25g	$4.00	2024-04-22
A2B Chem LLC	AH03488-25g	L-Leucine	61-90-5	97%	25g	$4.00	2024-04-19
AAPPTec	AHL101-500g	H-Leu-OH	61-90-5		500g	$150.00	2024-07-19
abcr	AB117225-25 g	L-Leucine, 99% (H-L-Leu-OH); .	61-90-5	99%	25g	€68.30	2023-05-10
Ambeed	A197119-25g	H-Leu-OH	61-90-5	97%	25g	$5.0	2024-05-31
ChemScence	CS-W020705-500g	L-Leucine	61-90-5	>98.0%	500g	$29.0	2022-04-27
DC Chemicals	DCL-037-20 mg	L-Leucine	61-90-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Enamine	EN300-52627-0.05g	(2S)-2-amino-4-methylpentanoic acid	61-90-5	95%	0.05g	$19.0	2023-05-01
eNovation Chemicals LLC	D597010-1kg	L-Leucine	61-90-5	97%	1kg	$280	2021-10-21
Fluorochem	M03060-100g	H-Leu-OH	61-90-5	97%	100g	￡13.00	2022-02-28